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Compound of Interest

Compound Name: Fluoflavine

Cat. No.: B1662413 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with novel or specialized chemical compounds. This guide

provides essential, immediate safety and logistical information for handling Fluoflavine,

establishing a framework for operational excellence and proper disposal. Given the absence of

a specific Safety Data Sheet (SDS) for Fluoflavine, a cautious approach is mandated. The

information for Proflavine hemisulphate salt hydrate, a related compound, will be utilized as a

surrogate for hazard identification, with the critical understanding that Fluoflavine's properties

may differ. It is imperative to handle Fluoflavine as a substance with unknown toxicity and

potential hazards.

Precautionary Hazard Assessment
Based on the Safety Data Sheet for Proflavine hemisulphate salt hydrate, Fluoflavine should

be preliminarily considered as having the following potential hazards:

Harmful if swallowed

Causes skin irritation

Causes serious eye irritation

May cause respiratory irritation
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These potential hazards necessitate stringent adherence to safety protocols to minimize

exposure risk.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling Fluoflavine, categorized by the

level of protection required for various laboratory tasks.

Protection Level Task Required PPE Citation

Standard Laboratory

Attire

General laboratory

work not directly

involving Fluoflavine.

Closed-toe shoes,

long pants, and a

standard lab coat.

[1]

Direct Handling of

Solid Fluoflavine

Weighing, preparing

solutions, and

transfers of solid

compound.

Chemical splash

goggles, disposable

nitrile gloves, and a

lab coat.

[2]

Handling of

Fluoflavine Solutions

Working with

dissolved Fluoflavine,

including dilutions and

experimental

applications.

Chemical splash

goggles, disposable

nitrile gloves, and a

lab coat. A face shield

may be required if

there is a significant

splash hazard.

[1][3]

Potential for Aerosol

Generation

Procedures that may

generate dust or

aerosols (e.g.,

sonication, vortexing).

In addition to standard

PPE, use of a certified

chemical fume hood is

mandatory.

Respiratory protection

may be necessary

based on a risk

assessment.

[4]
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Note: Always inspect gloves for any signs of degradation or puncture before use.[1] Change

gloves immediately if they become contaminated.

Operational Plan for Safe Handling
A systematic workflow is crucial to ensure safety and experimental integrity when working with

Fluoflavine.

Experimental Workflow for Handling Fluoflavine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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